Cas no 312968-33-5 (1,1'-Biphenyl-2,2'-Diyldiboronic Acid)

• Product Name: 1,1'-Biphenyl-2,2'-Diyldiboronic Acid
• CAS No: 312968-33-5
• MF: C₁₂H₁₂B₂O₄
• MW: 241.843283653259
• MDL: MFCD21603686
• CID: 1110684
• Update Time: 2025-04-20

1,1'-Biphenyl-2,2'-Diyldiboronic Acid Chemical and Physical Properties

Names and Identifiers

• biphenyl-2,2'-diyldiboronic acid
• [1,1'-Biphenyl]-2,2'-diyldiboronic acid
• [2-(2-boronophenyl)phenyl]boronic acid
• 2,2'-biphenyl boronic acid
• 2,2'-biphenyl diboronic acid
• B,B'-[1,1'-Biphenyl]-2,2'-diylbisboronic acid
• 1,1'-Biphenyl-2,2'-Diyldiboronic Acid

• MDL： MFCD21603686
• Inchi： 1S/C12H12B2O4/c15-13(16)11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(17)18/h1-8,15-18H
• InChI Key： BVFQKUXUNMZSLZ-UHFFFAOYSA-N
• SMILES： OB(C1C=CC=CC=1C1C=CC=CC=1B(O)O)O

Computed Properties

• Exact Mass: 242.09200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.31
• PSA: 80.92000
• LogP: -1.28680